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Compound of Interest

Compound Name: Chromic nitrate

Cat. No.: B1221853 Get Quote

An In-depth Technical Guide to the Health and Safety Precautions for Handling Chromic
Nitrate

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling of chromic
nitrate, a compound utilized in various scientific applications, including catalyst production and

textile printing.[1][2] Due to its hazardous properties, strict adherence to safety protocols is

imperative to ensure the well-being of laboratory personnel and the integrity of research.

Chemical and Physical Properties
Chromic nitrate, or chromium(III) nitrate, typically exists as a nonahydrate [Cr(NO₃)₃·9H₂O],

appearing as violet or blue-violet crystals.[2][3] The anhydrous form is a green solid.[2] It is

highly soluble in water.[2][3]
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Property Value

Molecular Formula
Cr(NO₃)₃ (anhydrous) / Cr(NO₃)₃·9H₂O

(nonahydrate)

Molar Mass
238.01 g/mol (anhydrous) / 400.15 g/mol

(nonahydrate)[3]

Appearance
Green crystals (anhydrous) / Violet crystals

(nonahydrate)[2][3]

Melting Point 60.06 °C (nonahydrate)[3]

Boiling Point Decomposes above 100 °C[2][3]

Density 1.85 g/cm³ (nonahydrate)[2]

Solubility in Water Highly soluble[2][3]

Hazard Identification and Classification
Chromic nitrate is classified as a hazardous substance with multiple risk factors. It is a strong

oxidizing agent and can intensify fires, potentially causing spontaneous combustion when in

contact with combustible materials like wood, paper, or oil.[4][5][6]

GHS Hazard Statements:

H272: May intensify fire; oxidizer.[4][7][8]

H314/H315: Causes severe skin burns and eye damage / Causes skin irritation.[4][7]

H317: May cause an allergic skin reaction.[9]

H319: Causes serious eye irritation.[4][8]

H335: May cause respiratory irritation.[7]

Contact with the skin and eyes can lead to irritation and burns.[1] Inhalation of chromic nitrate
dust can irritate the nose, throat, and lungs, resulting in coughing, wheezing, and shortness of

breath.[1] Furthermore, it may induce skin allergies, where subsequent low-level exposure can
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trigger itching and a skin rash.[1] Ingestion can be harmful, and there is a risk of kidney

damage.[1]

Toxicological Data
The primary routes of exposure are inhalation, skin contact, eye contact, and ingestion.[7]

Trivalent chromium compounds, including chromic nitrate, are less toxic than their hexavalent

counterparts.[10]

Toxicity Data

Acute Oral Toxicity (LD50, rat) 3250 mg/kg[8][11][12]

Carcinogenicity (IARC)
Group 3: Not classifiable as to its

carcinogenicity to humans.[8][12]

Skin Corrosion/Irritation
Causes skin irritation, potentially severe with

possible burns.[12]

Serious Eye Damage/Irritation
Causes serious eye irritation, potentially severe

with possible burns.[12]

Respiratory or Skin Sensitization
May cause skin sensitization upon repeated or

prolonged contact.[1][6]

Exposure Limits
Occupational exposure limits for chromic nitrate are typically measured as trivalent chromium.

Exposure Limit Data

OSHA (PEL)
0.5 mg/m³ (8-hour time-weighted average)[1]

[12]

NIOSH (REL)
0.5 mg/m³ (10-hour time-weighted average)[1]

[12]

ACGIH (TLV) 0.5 mg/m³ (8-hour time-weighted average)[1][3]

NIOSH (IDLH) 25 mg/m³ (as trivalent chromium)[12][13]
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Experimental Protocols
Protocol for Safe Handling and Storage

Engineering Controls: All work with chromic nitrate should be conducted in a well-ventilated

area.[14] The use of a chemical fume hood is recommended to minimize inhalation

exposure.[4] Operations should be enclosed where possible, and local exhaust ventilation

should be utilized at the point of chemical release.[13]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical splash goggles and a face shield (minimum 8-inch).[7][13]

Hand Protection: Use chemical-resistant gloves.[9] Inspect gloves for any damage before

use and employ proper glove removal techniques to avoid skin contact.[7]

Body Protection: A complete suit protecting against chemicals is recommended.[7]

Protective work clothing should be worn and laundered by individuals informed of the

hazards if it becomes contaminated.[13]

Handling:

Avoid contact with skin, eyes, and clothing.[7][14]

Do not breathe dust or vapor.[3][14]

Keep away from heat, sparks, open flames, and other ignition sources.[4][14]

Do not eat, drink, or smoke in areas where chromic nitrate is handled.[1][15]

Wash hands thoroughly after handling.[4][11]

Storage:

Store in a cool, dry, well-ventilated place in tightly closed containers.[7][13][14]

Keep away from clothing and combustible materials.[4][9]
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Store separately from incompatible substances such as strong reducing agents, fuels, and

ether.[13][16]

Protocol for Spill Response
Immediate Actions:

Evacuate all non-essential personnel from the spill area.[13]

Ensure adequate ventilation.[11]

Remove all sources of ignition.[4][14]

Personal Protective Equipment (PPE):

Don appropriate PPE, including respiratory protection, chemical-resistant gloves, and

safety goggles.[7]

Containment and Cleanup:

Contain the spill using sand or another absorbent material.[11]

For solid spills, carefully sweep up the material and place it into a sealed, labeled

container for disposal.[4][13] Moisten the material slightly to prevent dusting if appropriate.

[6]

For liquid spills, collect with a wet-brushing or an electrically protected vacuum cleaner

and place in a suitable container.[7]

Do not allow the product to enter drains.[7]

Decontamination:

Thoroughly wash the spill site after the material has been collected.[4]

Waste Disposal:

Dispose of the collected waste in accordance with all applicable federal, state, and local

regulations.[12][13] Chromic nitrate waste may be classified as hazardous.[13]
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First Aid Protocol
General Advice: Move the affected person out of the dangerous area and consult a

physician.[7] Show the Safety Data Sheet to the medical personnel.[7]

Inhalation:

Move the person to fresh air.[7][11]

If breathing is difficult, provide artificial respiration.[7]

Seek immediate medical attention.[7]

Skin Contact:

Immediately remove contaminated clothing and shoes.[7][13]

Wash the affected skin with plenty of soap and water.[4][7]

If skin irritation occurs, seek medical attention.[4][11]

Eye Contact:

Rinse cautiously with plenty of water for at least 15 minutes, holding the eyelids open.[4]

[7][11]

Remove contact lenses if present and easy to do so.[4][7][11]

Continue rinsing during transport to the hospital.[7]

Immediately call a poison center or doctor.[7]

Ingestion:

Rinse the mouth with water.[4][11]

Do not induce vomiting.[14]

Call a poison center or physician if you feel unwell.[4][11]
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Visualizations

Chromic Nitrate Spill Occurs
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Caption: Workflow for handling a chromic nitrate spill.
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Caption: Hierarchy of controls for managing chromic nitrate exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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